Cas no 2088941-91-5 (1,4-Benzodioxin, 6-(chloromethyl)-2,2,3-trifluoro-2,3-dihydro-7-nitro-)
1,4-Benzodioxin, 6-(chloromethyl)-2,2,3-trifluoro-2,3-dihydro-7-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzodioxin, 6-(chloromethyl)-2,2,3-trifluoro-2,3-dihydro-7-nitro-
-
- MDL: MFCD31009234
- Inchi: 1S/C9H5ClF3NO4/c10-3-4-1-6-7(2-5(4)14(15)16)18-9(12,13)8(11)17-6/h1-2,8H,3H2
- InChI Key: ADROANGVGWVXNS-UHFFFAOYSA-N
- SMILES: O1C2=CC([N+]([O-])=O)=C(CCl)C=C2OC(F)C1(F)F
1,4-Benzodioxin, 6-(chloromethyl)-2,2,3-trifluoro-2,3-dihydro-7-nitro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB279414-1 g |
6-Chloromethyl-7-nitro-2,2,3-trifluorobenzodioxane; . |
2088941-91-5 | 1 g |
€690.00 | 2023-07-20 | ||
| abcr | AB279414-1g |
6-Chloromethyl-7-nitro-2,2,3-trifluorobenzodioxane; . |
2088941-91-5 | 1g |
€690.00 | 2025-04-20 |
1,4-Benzodioxin, 6-(chloromethyl)-2,2,3-trifluoro-2,3-dihydro-7-nitro- Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on 1,4-Benzodioxin, 6-(chloromethyl)-2,2,3-trifluoro-2,3-dihydro-7-nitro-
Introduction to 1,4-Benzodioxin, 6-(chloromethyl)-2,2,3-trifluoro-2,3-dihydro-7-nitro (CAS No. 2088941-91-5)
The compound 1,4-Benzodioxin, 6-(chloromethyl)-2,2,3-trifluoro-2,3-dihydro-7-nitro (CAS No. 2088941-91-5) represents a fascinating intersection of structural complexity and potential biological activity within the realm of synthetic organic chemistry. This molecule, characterized by its benzodioxin core substituted with a nitro group at the 7-position and a chloromethyl group at the 6-position, alongside trifluoromethylation at the 2 and 3 positions, exhibits a unique set of chemical properties that make it of significant interest to researchers in medicinal chemistry and pharmacology.
The benzodioxin scaffold itself is a well-known structural motif found in various natural products and synthetic compounds. Its aromaticity and planarity contribute to its stability and reactivity, making it a versatile platform for further functionalization. In this particular compound, the introduction of fluorine atoms at the 2 and 3 positions introduces electron-withdrawing effects that can modulate the electronic properties of the molecule. These fluorine atoms can also influence the conformational flexibility of the benzodioxin ring, potentially affecting its interactions with biological targets.
The presence of a nitro group at the 7-position is another key feature that contributes to the compound's reactivity. Nitro groups are known for their ability to participate in various chemical transformations, including reduction to amine groups or diazotization followed by coupling reactions. This reactivity makes 1,4-Benzodioxin, 6-(chloromethyl)-2,2,3-trifluoro-2,3-dihydro-7-nitro a promising candidate for further derivatization and exploration of its potential biological activities.
The chloromethyl group at the 6-position adds another layer of complexity to this molecule. Chloromethyl groups are known for their ability to participate in nucleophilic addition reactions, which can be exploited to introduce additional functional groups or linkages into larger molecular architectures. This makes 1,4-Benzodioxin, 6-(chloromethyl)-2,2,3-trifluoro-2,3-dihydro-7-nitro a versatile building block for the synthesis of more complex molecules.
Recent research in the field of medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in drug discovery. The introduction of fluorine atoms into aromatic rings can enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. The trifluoromethylation at the 2 and 3 positions in 1,4-Benzodioxin, 6-(chloromethyl)-2,2,3-trifluoro-2,3-dihydro-7-nitro is likely to contribute to these desirable properties.
Moreover,the nitro group at the 7-position can serve as a handle for further chemical manipulation. For instance,it can be reduced to an amine group,which can then be coupled with other biomolecules via amide or urea linkages. This capability opens up possibilities for designing conjugates or prodrugs that can enhance bioavailability or target specificity.
One area where this compound shows promise is in the development of novel therapeutic agents. The combination of structural features such as the benzodioxin core,fluorinated aromatic ring,nitro group,and chloromethyl group suggests that it may have multiple points of interaction with biological targets. This polypharmacophoric nature could be leveraged to develop drugs that act on multiple pathways simultaneously,potentially leading to synergistic effects and improved therapeutic outcomes.
In addition,the compound's unique structure may also make it useful as an intermediate in the synthesis of more complex molecules. Its reactivity allows for further functionalization,enabling chemists to build upon its core structure and create new derivatives with tailored properties. This versatility makes 1,4-Benzodioxin,6-(chloromethyl)-2��2,3-trifluoro-2,3-dihydro-7-nitro (CAS No.2088941-91-5) a valuable tool in synthetic organic chemistry.
Recent advances in computational chemistry have also made it possible to predict the biological activity of molecules like 1,4-Benzodioxin,6-(chloromethyl)-2,2,3-trifluoro-2,3-dihydro-7-nitro before they are synthesized.By using molecular modeling techniques,researchers can simulate how this compound might interact with various biological targets.This approach can help identify potential lead compounds for drug development much more efficiently than traditional trial-and-error methods.
The synthesis of 1,4-Benzodioxin,6-(chloromethyl)-2,2,3-trifluoro-2,3-dihydro-7-nitro presents some interesting challenges due to its complex structure.However.recent developments in synthetic methodologies have made it possible to access such molecules more readily than before.For example.the use of transition metal-catalyzed reactions has enabled chemists to construct complex molecular frameworks with greater ease.These advances are likely to accelerate the discovery and development of new therapeutic agents based on similar structures.
In conclusion,1、4-Benzodioxin、6-(chloromethyl)-22、23-trifluoro22、23-dihydro-7-nitro(CAS No.2088941915) is a structurally interesting compound with potential applications in medicinal chemistry and drug discovery.Its unique combination of functional groups makes it a versatile building block for further derivatization.Recent advances in synthetic chemistry and computational biology are likely to further enhance our ability to explore its potential biological activities.As research continues in this area。we can expect to see more innovative applications for this fascinating molecule.
2088941-91-5 (1,4-Benzodioxin, 6-(chloromethyl)-2,2,3-trifluoro-2,3-dihydro-7-nitro-) Related Products
- 765300-10-5(1,4-BENZODIOXIN, 2,2-DIFLUORO-2,3-DIHYDRO-8-METHYL-7-NITRO-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)